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Compound of Interest

Compound Name: Reactive orange

Cat. No.: B035452

Audience: Researchers, scientists, and professionals in water treatment and material science.

Introduction: Reactive Orange 12 (RO12) is an anionic azo dye extensively used in the textile
industry, which can pose significant environmental and health risks if discharged into water
bodies without proper treatment. Calcium ferrite (CaFe204) nanoparticles have emerged as a
promising adsorbent for the removal of such dyes due to their high surface area, magnetic
separability, and chemical stability.[1][2] These nanoparticles can be synthesized via simple
chemical routes and exhibit a high adsorption capacity for RO12, primarily through electrostatic
interactions.[1][3][4] The adsorption process is influenced by several factors, including pH,
adsorbent dosage, initial dye concentration, and contact time.[1][2]

This document provides detailed protocols for the synthesis of CaFe204 nanopatrticles and
their application in the removal of Reactive Orange 12 from aqueous solutions. It also
presents key quantitative data from adsorption studies to guide experimental design and
evaluation.

Data Presentation

Table 1: Physicochemical Properties of CaFe204 Nanoparticles
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Parameter Value Reference
Specific Surface Area (BET) ~230 m2/g [11[3][4]
Average Pore Diameter ~2.5 nm [1][3][4]
Pore Volume 0.145 cm?3/g [4]

Table 2: Optimal Conditions for Reactive Orange 12 Adsorption

Parameter Optimal Value/Range Reference
Solution pH 2.0 [1][3]1[4]
Adsorbent (CaFe204) Dose 1.0g/L [1]

Contact Time 80 min [1]
Temperature 27 -55°C [4]

Table 3: Adsorption Performance of CaFe204 Nanopatrticles for Reactive Orange 12

Parameter Value Conditions Reference
Maximum Adsorption
) ) 276.92 mg/g pH 2.0 [11[3]
Capacity (Langmuir)
Maximum Removal
o 77% pH 2.0 [1][31[4]
Efficiency
Removal Efficiency at 20-60 mg/L RO12, 1.0
>97% [1]

Lower Concentrations

g/L CaFe204

Adsorption Kinetics

Pseudo-second-order

model

- [11(31(4]

Adsorption Isotherm

Langmuir model

- [11(31[4]

Table 4: Thermodynamic Parameters for RO12 Adsorption
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Parameter

Value

Reference

Gibbs Free Energy (AG°)

-8.76 to -3.19 kJ/mol

[3]4]

Enthalpy (AHO)

-71.86 kJ/mol

[3]4]

Interpretation

The negative AG? indicates a
spontaneous process, while
the negative AH° suggests the

adsorption is exothermic.[3][4]

Experimental Protocols
Protocol 1: Synthesis of CaFe204 Nanoparticles via
Facile Precipitation

This protocol describes a simple co-precipitation method for the synthesis of calcium ferrite

nanoparticles.

Materials:

e Calcium chloride (CaClz)

e Sodium hydroxide (NaOH)

» Deionized (DI) water

o Beakers

e Magnetic stirrer

o Muffle furnace

Procedure:

Ferric chloride (FeCls)

e Prepare a 500 mL solution of NaOH in DI water.
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 In separate beakers, dissolve ferric chloride and calcium chloride in 250 mL of DI water
each, ensuring the solutions become transparent with stirring.

o Slowly add the FeCls and CaCl: solutions to the NaOH solution while stirring vigorously.
» Continue stirring until a precipitate is formed.
o Wash the precipitate thoroughly with DI water to remove any unreacted salts.

o Dry the washed precursor in a muffle furnace at 200°C for 8 hours to obtain the CaFe204
nanoparticles.[5]

Protocol 2: Batch Adsorption of Reactive Orange 12

This protocol outlines the procedure for conducting batch adsorption experiments to evaluate
the removal of RO12 by the synthesized CaFe204 nanoparticles.

Materials:

Reactive Orange 12 (RO12) dye stock solution

Synthesized CaFe204 nanoparticles

0.1 M HCl and 0.1 M NaOH for pH adjustment

Conical flasks or beakers

Orbital shaker

UV-Vis spectrophotometer

Centrifuge or external magnet for nanoparticle separation
Procedure:

o Preparation of Dye Solutions: Prepare a stock solution of RO12 and dilute it to the desired
initial concentrations (e.g., 20-150 mg/L) for the experiments.[1][4]

o Adsorption Experiment:
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o For each experiment, add a specific amount of CaFe204 nanopatrticles (e.g., to achieve a
dose of 0.125-1.5 g/L) to a known volume of the RO12 solution in a conical flask.[1]

o Adjust the initial pH of the solution to the desired value (e.g., in the range of 2.0-7.0) using
0.1 M HCl or 0.1 M NaOH.[1]

o Place the flasks on an orbital shaker and agitate at a constant speed for a specified
contact time (e.g., up to 80 minutes).[1]

e Sample Analysis:

o After the desired contact time, separate the CaFe204 nanoparticles from the solution
either by centrifugation or by using an external magnet.

o Measure the final concentration of RO12 in the supernatant using a UV-Vis
spectrophotometer at the dye's maximum absorbance wavelength.

o Calculation of Removal Efficiency and Adsorption Capacity:

o Calculate the percentage removal of RO12 using the following equation:

» Removal Efficiency (%) = ((Co - Ce) / Co) * 100

o Calculate the adsorption capacity (ge, in mg/g) at equilibrium using the following equation:

L] Qe:((CO'Ce)*V)/m

o Where:

Co is the initial dye concentration (mg/L).

Ce is the equilibrium dye concentration (mg/L).

V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Investigative Studies:
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» Effect of pH: Perform the adsorption experiment at different initial pH values (e.g., 2.0, 3.0,
4.0, 5.0, 6.0, 7.0) while keeping other parameters constant.[1]

o Effect of Adsorbent Dose: Vary the concentration of CaFe204 nanopatrticles (e.g., from 0.125
to 1.5 g/L) while keeping other parameters constant.[1]

 Effect of Initial Dye Concentration and Contact Time: Investigate the effect of different initial
RO12 concentrations (e.g., 20-150 mg/L) on the removal efficiency and adsorption capacity
over time.[1][4]

» Kinetic Studies: Collect samples at different time intervals during the adsorption process to
determine the rate of adsorption and fit the data to kinetic models like pseudo-first-order and
pseudo-second-order.[1]

 |sotherm Studies: Conduct adsorption experiments at different initial dye concentrations at a
constant temperature to understand the adsorption equilibrium and fit the data to isotherm
models such as Langmuir and Freundlich.[1]

e Thermodynamic Studies: Perform the adsorption experiments at different temperatures (e.g.,
27, 35, 45, 55 °C) to determine the thermodynamic parameters (AG°, AH®, AS°).[4]

Visualizations
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Caption: Experimental workflow for the synthesis of CaFe204 nanopatrticles and their
application in the adsorption of Reactive Orange 12.
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Caption: Proposed mechanism for the adsorption of Reactive Orange 12 onto CaFe204
nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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